Cas no 338774-06-4 (5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone)

• Product Name: 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone
• CAS No: 338774-06-4
• MF: C₁₂H₇Cl₂N₃O
• MW: 280.109480142593
• MDL: MFCD00244830
• CID: 5175601
• Update Time: 2026-03-04

5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-(5,6-dichloro-1H-1,3-benzodiazol-2-yl)-1,2-dihydropyridin-2-one
• 5-(5,6-DICHLORO-1H-1,3-BENZIMIDAZOL-2-YL)-2(1H)-PYRIDINONE
• 2(1H)-Pyridinone, 5-(5,6-dichloro-1H-benzimidazol-2-yl)-
• 5-(5,6-dichloro-1H-benzimidazol-2-yl)-1H-pyridin-2-one
• Bionet2_000714
• HMS1366A10
• 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone

• MDL： MFCD00244830
• Inchi： 1S/C12H7Cl2N3O/c13-7-3-9-10(4-8(7)14)17-12(16-9)6-1-2-11(18)15-5-6/h1-5H,(H,15,18)(H,16,17)
• InChI Key： RWHKVVFAOLPLGA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)NC(C1C=CC(NC=1)=O)=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8

Additional information on 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone

Introduction to 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone (CAS No. 338774-06-4)

5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 338774-06-4, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a benzimidazole moiety linked to a pyridinone ring, which contributes to its distinct chemical behavior and biological activity.

The benzimidazole core is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. In particular, the 5,6-dichloro-1H-1,3-benzimidazol-2-yl substituent enhances the compound's reactivity and binding affinity, making it a valuable scaffold for designing novel drugs. The pyridinone ring further contributes to the molecule's pharmacological properties by providing additional sites for functionalization and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone with various biological targets. These studies have highlighted its potential as an inhibitor of several key enzymes involved in inflammatory pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins and play a significant role in pain and inflammation.

The compound's structural features also make it a promising candidate for further investigation in the field of anticancer research. Benzimidazole derivatives are known for their ability to interfere with DNA replication and transcription, making them effective in targeting cancer cells. The presence of chlorine atoms in the benzimidazole ring enhances electrophilicity, allowing for interactions with nucleophilic sites on biomolecules. This property is particularly relevant in designing molecules that can selectively inhibit cancer-related kinases and other enzymes.

In vitro studies have demonstrated that 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone exhibits notable cytotoxic effects on various cancer cell lines. These effects are attributed to its ability to disrupt microtubule formation and induce apoptosis in cancer cells. The compound's dual functionality—combining the inhibitory effects of both the benzimidazole and pyridinone moieties—makes it a versatile tool for developing multi-targeted therapies. Such therapies are increasingly recognized as an effective strategy for overcoming drug resistance and improving patient outcomes.

The synthesis of 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound.

Quality control and analytical characterization are critical steps in evaluating the efficacy and safety of 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm structural integrity and assess impurity profiles. These analytical techniques provide detailed insights into the compound's chemical properties, ensuring that it meets regulatory standards before proceeding to preclinical testing.

The preclinical development of 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone has focused on evaluating its pharmacokinetic parameters and toxicological profile. Animal models have been utilized to assess absorption, distribution, metabolism, excretion (ADME), and potential side effects. These studies are essential for determining the appropriate dosage regimen and identifying any safety concerns before human clinical trials can commence.

The potential therapeutic applications of 5-(5,6-dichloro-1H-1,3-benzimidazol-2-yl)-2(1H)-pyridinone extend beyond oncology. Research suggests that this compound may also have utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. By modulating key inflammatory pathways, this molecule could offer a novel approach to managing chronic inflammation without the adverse effects associated with traditional anti-inflammatory agents.

The growing interest in 5-(5,6-dichloro-1H-1,3-benzimidazol-2-ylyl)-pyridinone underscores its significance as a lead compound in medicinal chemistry. Ongoing research efforts aim to further refine its structure to enhance potency while minimizing off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate progress toward bringing this promising compound into clinical development.

In conclusion, 5-(5,6-dichloro-H-1,3-benz_l²-yl)^-2(H)-pyr> is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery programs targeting cancer and inflammation. As research continues to uncover new therapeutic possibilities for this molecule,CAS No.338774-06-4, it is poised to play an important role in advancing modern medicine.